Cas no 1378830-30-8 (3-(chloromethyl)-4-fluorobenzoic acid)

• Product Name: 3-(chloromethyl)-4-fluorobenzoic acid
• CAS No: 1378830-30-8
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• CID: 4595063
• PubChem ID: 112692790
• Update Time: 2025-10-12

3-(chloromethyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-4-fluorobenzoic acid

• Inchi： 1S/C8H6ClFO2/c9-4-6-3-5(8(11)12)1-2-7(6)10/h1-3H,4H2,(H,11,12)
• InChI Key： RRZGLPOCHNIWBK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(CCl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(chloromethyl)-4-fluorobenzoic acid

Comprehensive Overview of 3-(Chloromethyl)-4-fluorobenzoic acid (CAS No. 1378830-30-8)

3-(Chloromethyl)-4-fluorobenzoic acid (CAS No. 1378830-30-8) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical synthesis. This chloromethyl-substituted benzoic acid derivative is widely recognized for its role as a versatile intermediate in organic chemistry. Its molecular structure combines a fluorobenzoic acid backbone with a reactive chloromethyl group, enabling diverse functionalization pathways. Researchers and industry professionals frequently search for "3-(Chloromethyl)-4-fluorobenzoic acid synthesis" or "CAS 1378830-30-8 applications," reflecting its growing importance in specialty chemicals.

The compound's unique properties stem from its dual functionality: the carboxylic acid moiety allows for salt formation or esterification, while the chloromethyl group participates in nucleophilic substitution reactions. Recent trends in green chemistry have spurred interest in optimizing its production methods, with queries like "sustainable synthesis of fluorobenzoic acid derivatives" gaining traction. Analytical techniques such as HPLC and NMR are essential for quality control, particularly when the material is used in API intermediates (Active Pharmaceutical Ingredients).

In pharmaceutical contexts, 3-(Chloromethyl)-4-fluorobenzoic acid serves as a building block for biologically active molecules. Its fluorine atom enhances metabolic stability in drug candidates, addressing common search queries like "fluorine in drug design." The compound's logP and pKa values (frequently requested data points) influence its solubility profile, crucial for formulation development. Patent literature reveals its utility in kinase inhibitor syntheses, aligning with oncology research trends.

From an industrial perspective, scalability remains a key focus. Manufacturers often inquire about "bulk suppliers of CAS 1378830-30-8" or "cost-effective chloromethylation processes." The compound's stability under various storage conditions (a recurring question in technical forums) depends on proper protection from moisture due to its hydrolytically sensitive chloromethyl group. Thermal analysis via DSC helps determine optimal handling parameters.

Emerging applications in material science have expanded interest in this chemical. Its incorporation into liquid crystal matrices or polymeric coatings demonstrates cross-disciplinary utility. Environmental considerations drive searches for "biodegradation of fluorinated aromatics," prompting studies on its ecological impact. Regulatory compliance documentation (often searched as "REACH data for 1378830-30-8") confirms its approved status for research and industrial use.

Analytical challenges associated with 3-(Chloromethyl)-4-fluorobenzoic acid include achieving high chromatographic purity—a frequent topic in method development discussions. Mass spectrometry (MS) and IR spectroscopy provide complementary structural verification. The compound's UV absorption characteristics (another common search parameter) make it detectable at low concentrations, important for trace analysis in complex matrices.

Future research directions may explore its potential in click chemistry applications or as a precursor for PET radiotracers, areas generating substantial academic interest. The growing demand for fluorine-containing scaffolds in medicinal chemistry ensures sustained relevance of this compound. Technical inquiries often center on "handling precautions for chloromethyl compounds" and "compatibility with common reagents," underscoring the need for detailed safety data sheets.

In summary, 3-(Chloromethyl)-4-fluorobenzoic acid (CAS 1378830-30-8) represents a critical junction between synthetic accessibility and functional diversity. Its alignment with contemporary research themes—from targeted drug delivery to advanced material engineering—positions it as a compound of enduring scientific and industrial value.